4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide

• IUPAC Name: 4-methyl-N-[3-[(2-methylbenzoyl)amino]phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C26H22N2O2/c1-17-8-3-4-12-22(17)25(29)27-19-9-7-10-20(16-19)28-26(30)24-15-14-18(2)21-11-5-6-13-23(21)24/h3-16H,1-2H3,(H,27,29)(H,28,30)
• InChI Key: HHOAGIVRYIVLAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=C(C4=CC=CC=C43)C
• Molecular Formula: C26H22N2O2
• Molecular Weight: 394.5 g/mol

Description

4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide, also known as MNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the naphthamide family of compounds, which are known for their ability to interact with a variety of biological targets. In

Scientific Research Applications

4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of protein-ligand interactions, as a modulator of protein-protein interactions, and as a potential anticancer agent. 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has also been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide is not fully understood, but it is believed to interact with a variety of biological targets, including proteins and enzymes. 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has been shown to bind to the active site of certain enzymes, inhibiting their activity. Additionally, 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has been shown to interact with proteins involved in cell signaling pathways, leading to changes in cellular function.
Biochemical and Physiological Effects:
4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes involved in inflammation and cancer progression. 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage. Additionally, 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has been shown to modulate the activity of certain proteins involved in cell signaling pathways, leading to changes in cellular function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide in lab experiments is its versatility. 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide can be used as a fluorescent probe, a modulator of protein-protein interactions, and a potential anticancer agent. Additionally, 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases. However, one limitation of using 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide in lab experiments is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide. One potential area of research is the development of 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide analogs with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide and its potential applications in the treatment of various diseases. Finally, the use of 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide as a tool for the study of protein-ligand and protein-protein interactions could be further explored.

Synthesis Methods

The synthesis of 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide involves several steps, including the reaction of 4-methyl-1-naphthoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-(2-methylbenzamido)aniline to produce 4-methyl-N-{3-[(2-methylbenzoyl)amino]phenyl}-1-naphthamide. The final product is purified by recrystallization and characterized by various spectroscopic techniques.